6-(2,3-Dimethylphenyl)-2-(3-hydroxypropyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
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Description
6-(2,3-Dimethylphenyl)-2-(3-hydroxypropyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C21H25N5O3 and its molecular weight is 395.463. The purity is usually 95%.
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Scientific Research Applications
Immunomodulatory and Antitumor Activities
Imidazole derivatives, including compounds with purine structures, have been extensively studied for their immunomodulatory and antitumor activities. Imiquimod, a well-known imidazole derivative, showcases the ability of this class to modulate the immune system through the induction of cytokines, demonstrating potential in treating various skin disorders and neoplasms due to its immunoregulatory, antiviral, and antitumor properties (Syed, 2001).
Role in Synthesis of Amino Acids and Derivatives
Hydantoin derivatives, closely related to imidazole, play a significant role in the synthesis of non-natural amino acids and their conjugates, demonstrating the importance of this scaffold in medicinal chemistry. These compounds exhibit a variety of biological and pharmacological activities, underlying their potential in therapeutic and agrochemical applications (Shaikh et al., 2023).
Antioxidant and Antimicrobial Properties
Research into imidazole derivatives and related compounds has highlighted their antioxidant and antimicrobial properties. For instance, studies on antioxidants focus on methods to determine antioxidant activity, suggesting that compounds within this class could contribute to the fight against oxidative stress (Munteanu & Apetrei, 2021). Similarly, the exploration of redox mediators in treating organic pollutants emphasizes the versatility of these compounds in environmental applications, hinting at their potential in bioremediation processes (Husain & Husain, 2007).
Properties
IUPAC Name |
6-(2,3-dimethylphenyl)-2-(3-hydroxypropyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N5O3/c1-12-8-6-9-16(13(12)2)25-14(3)15(4)26-17-18(22-20(25)26)23(5)21(29)24(19(17)28)10-7-11-27/h6,8-9,27H,7,10-11H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMFFCRJFEDWRSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2C(=C(N3C2=NC4=C3C(=O)N(C(=O)N4C)CCCO)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.